Cas no 1806048-03-2 (2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1806048-03-2
• MF: C₇H₅ClF₃NO₅S
• MW: 307.63151049614
• CID: 4832023
• Update Time: 2025-05-25

2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO5S/c1-16-3-2-12-6(13)5(18(8,14)15)4(3)17-7(9,10)11/h2H,1H3,(H,12,13)
• InChI Key： ZTHUVSYUBFAATG-UHFFFAOYSA-N
• SMILES： ClS(C1C(NC=C(C=1OC(F)(F)F)OC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 530
• XLogP3: 1
• Topological Polar Surface Area: 90.1

Additional information on 2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

Comprehensive Overview of 2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1806048-03-2)

The compound 2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1806048-03-2) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with hydroxy, methoxy, and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

One of the key reasons for the growing attention toward 2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride is its role in medicinal chemistry. The presence of the sulfonyl chloride moiety allows for facile derivatization, enabling the creation of sulfonamides and other sulfur-containing compounds. These derivatives are often explored for their antibacterial, antifungal, and anti-inflammatory properties. Recent studies have highlighted its utility in designing small-molecule inhibitors targeting specific enzymes, which aligns with the current trend in precision medicine and targeted therapy.

In addition to its pharmaceutical applications, this compound is also gaining traction in the agrochemical sector. The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, making it a desirable feature in pesticide development. With the global push toward sustainable agriculture and reduced environmental impact, researchers are leveraging compounds like 2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride to design next-generation crop protection solutions that are both effective and eco-friendly.

The synthesis and handling of 2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride require expertise in organic chemistry and process optimization. Its reactivity as a sulfonyl chloride necessitates careful control of reaction conditions to avoid undesired side reactions. Recent advancements in flow chemistry and green chemistry have provided new avenues for its scalable production, addressing the demand for high-purity intermediates in industrial settings.

From a commercial perspective, the compound is often sought after by contract research organizations (CROs) and custom synthesis providers. Its CAS No. 1806048-03-2 serves as a critical identifier in chemical databases, facilitating procurement and regulatory compliance. As the pharmaceutical and agrochemical industries continue to innovate, the demand for such specialized intermediates is expected to rise, further underscoring its importance in chemical R&D.

In summary, 2-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1806048-03-2) represents a versatile and valuable building block in modern chemistry. Its applications span drug discovery, agrochemical innovation, and material science, making it a compound of interest for researchers and industry professionals alike. With ongoing advancements in synthetic methodologies and a growing emphasis on sustainable chemistry, its role in shaping future technologies is poised to expand even further.